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In the modern scientific landscape, the clear and persistent linking of publications to their

underlying datasets is paramount for ensuring research transparency, reproducibility, and the

advancement of open science. The Collaborative Open Plant Omics (COPO) platform provides

a robust framework for researchers to manage and broker their data, facilitating the crucial

connection between scholarly articles and the data that supports them. This guide offers

detailed application notes and protocols for effectively linking publications to datasets within the

COPO ecosystem.

The COPO platform is designed to simplify the process of describing, submitting, and sharing

research data in line with FAIR (Findable, Accessible, Interoperable, and Reusable) data

principles.[1][2] By acting as a metadata broker, COPO enables researchers to enrich their

datasets with standardized metadata, which is essential for creating meaningful links to other

research outputs, including publications.[1][3]

Core Principles of Data-Publication Linking in COPO
The fundamental mechanism for linking publications to datasets in COPO revolves around the

use of persistent identifiers and rich metadata. When a dataset is submitted to a public
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repository through COPO, it receives a unique accession number. This accession number

serves as a stable and globally recognized identifier for the dataset.

The primary method for associating a publication with a dataset submitted via COPO is to cite

the dataset's accession number within the publication itself. This creates a direct and verifiable

link from the scholarly article back to the data. COPO's role is to facilitate the acquisition of

these accession numbers and to ensure that the associated metadata is comprehensive and

accurate, thereby making the data more discoverable and citable.[1]

Experimental Protocol: Linking a Publication to a
COPO-Brokered Dataset
This protocol outlines the standard workflow for a researcher to submit a dataset through

COPO and subsequently link it to a publication.

Objective: To create a persistent and discoverable link between a research publication and its

associated dataset using the COPO platform.

Materials:

Research dataset (e.g., raw sequencing data, processed data files)

Completed metadata manifest file (in the format required by the target repository and COPO)

Manuscript for publication (in preparation or submitted)

ORCiD (Open Researcher and Contributor ID)

Procedure:

User Authentication: Log in to the COPO platform using your ORCiD. This ensures that all

your research outputs are linked to your unique researcher profile.

Data and Metadata Submission:

Initiate a new data submission within the COPO interface.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://f1000research.com/articles/9-495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upload your research dataset files.

Provide a detailed description of your data by completing the relevant metadata manifest.

This manifest will include information about the samples, experimental methods, and any

other relevant contextual details.

Data Brokering to a Public Repository:

Select the appropriate public repository for your data type (e.g., European Nucleotide

Archive - ENA).

COPO will then broker the submission of your data and metadata to the chosen repository.

Retrieval of Accession Number:

Upon successful submission and processing by the public repository, COPO will track and

display the assigned accession number(s) for your dataset.[1] This accession number is

the key to linking your publication to the data.

Citing the Dataset in Your Publication:

In the manuscript of your research article, typically in the "Data Availability" statement or

the "Methods" section, cite the accession number of your dataset.

Follow the citation guidelines of the journal and the public repository. A typical data citation

includes the author(s), year, title of the dataset, the repository, and the accession number.

Publication:

Submit your manuscript for publication. Once published, the article will contain a direct link

to the dataset, enabling readers to access and reuse the data.

Data Presentation: Key Metadata for Publication
Linking
While COPO doesn't have a direct "upload publication" feature, the richness of the metadata

you provide during data submission is critical for establishing the context and linkage to a
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future publication. The following table summarizes key metadata fields within a COPO

submission that support the association with a publication.

Metadata Category Key Metadata Fields Role in Publication Linking

Project Information
Project Title, Project

Description

Provides a high-level context

that should align with the

research themes of the

publication.

Sample Information
Sample Identifiers, Sample

Description

Links specific data points back

to the physical samples

described in the publication's

methods section.

Experimental Details
Experimental Design,

Protocols

Ensures that the methods

described in the publication

can be directly correlated with

the data generation process.

Persistent Identifiers ORCiD, Funder Grant IDs

Links the data to the

researchers and funding that

also support the publication,

creating a web of associated

research objects.

Post-Submission Repository Accession Number
The primary, direct link to be

cited in the publication.

Visualization of the Linking Workflow
The following diagrams illustrate the logical workflow and the relationship between the different

components involved in linking a publication to a dataset via the COPO platform.
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Caption: Workflow for linking a dataset to a publication using COPO.
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Caption: Logical relationship between a publication and a COPO-managed dataset.
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Conclusion
The COPO platform plays a vital role in the research data lifecycle by streamlining the

submission of data to public repositories and ensuring it is described by rich, standardized

metadata. While the linking of a publication to a dataset is ultimately enacted by the researcher

through citation, COPO provides the essential infrastructure and tools to make this possible. By

facilitating the acquisition of citable accession numbers and promoting the use of detailed

metadata, COPO empowers researchers to create a transparent and interconnected web of

research outputs, thereby enhancing the integrity and impact of their work.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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